1-(p-Tosyl)-(R)-(−)-3-pyrrolidinol
1-(p-Tosyl)-(R)-(−)-3-pyrrolidinol
Brand Name:
Vulcanchem
CAS No.:
133034-00-1
VCID:
VC0195066
InChI:
InChI=1S/C11H15NO3S/c1-9-2-4-11(5-3-9)16(14,15)12-7-6-10(13)8-12/h2-5,10,13H,6-8H2,1H3/t10-/m1/s1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)N2CCC(C2)O
Molecular Formula:
C11H15NO3S
Molecular Weight:
241.31 g/mol
1-(p-Tosyl)-(R)-(−)-3-pyrrolidinol
CAS No.: 133034-00-1
Impurities
VCID: VC0195066
Molecular Formula: C11H15NO3S
Molecular Weight: 241.31 g/mol
Purity: > 95%
| CAS No. | 133034-00-1 |
|---|---|
| Product Name | 1-(p-Tosyl)-(R)-(−)-3-pyrrolidinol |
| Molecular Formula | C11H15NO3S |
| Molecular Weight | 241.31 g/mol |
| IUPAC Name | (3R)-1-(4-methylphenyl)sulfonylpyrrolidin-3-ol |
| Standard InChI | InChI=1S/C11H15NO3S/c1-9-2-4-11(5-3-9)16(14,15)12-7-6-10(13)8-12/h2-5,10,13H,6-8H2,1H3/t10-/m1/s1 |
| Standard InChIKey | GOIRRXGVYYWCGC-SNVBAGLBSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)S(=O)(=O)N2CC[C@H](C2)O |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)N2CCC(C2)O |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)N2CCC(C2)O |
| Appearance | Solid |
| Melting Point | 61-65°C |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | N-(para-Tolylsulfonyl)-(R)-3-pyrrolidinol |
| PubChem Compound | 16216944 |
| Last Modified | Nov 11 2021 |
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